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Compound of Interest

Compound Name: 3-Chloropyridine-d4

Cat. No.: B3070127

Disclaimer: This document provides a comprehensive safety overview for 3-Chloropyridine-d4
(CAS No. 1001003-95-7). Due to the limited availability of a specific Safety Data Sheet (SDS)
for the deuterated compound, this guide is primarily based on the well-established safety data
for its non-deuterated analogue, 3-Chloropyridine (CAS No. 626-60-8). The isotopic substitution
of hydrogen with deuterium is not expected to significantly alter the chemical's primary
hazardous properties. This guide is intended for researchers, scientists, and drug development
professionals.

Hazard Identification and Classification

3-Chloropyridine is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
associated with its toxicity, flammability, and potential for causing serious health effects upon
exposure.

GHS Classification

The GHS classification for 3-Chloropyridine, and by extension 3-Chloropyridine-d4, is
summarized in the table below.
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Hazard Class Category Hazard Statement
Flammable liquids 4 H227: Combustible liquid
Acute toxicity, Oral 4 H302: Harmful if swallowed
Acute toxicity, Dermal 2 H310: Fatal in contact with skin
Acute toxicity, Inhalation 2 H330: Fatal if inhaled
Skin irritation 2 H315: Causes skin irritation
) H318: Causes serious eye
Serious eye damage 1
damage
Specific target organ toxicity - ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation
system)
- o H373: May cause damage to
Specific target organ toxicity -
2 organs through prolonged or
repeated exposure
repeated exposure
Hazardous to the aquatic
environment, short-term 1 H400: Very toxic to aquatic life
(acute)
Hazardous to the aquatic ] o
) H410: Very toxic to aquatic life
environment, long-term 1

(chronic)

with long lasting effects

Data compiled from multiple sources[1][2][3].

GHS Pictograms and Signal Word

Signal Word: Danger

Pictograms:

e GHSO06: Skull and Crossbones (Acute Toxicity - Fatal or Toxic)

o GHSO05: Corrosion (Serious Eye Damage)
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e GHSO08: Health Hazard (Specific Target Organ Toxicity)
e GHSO09: Environment (Hazardous to the Aquatic Environment)
e GHSO07: Exclamation Mark (Harmful, Irritant)

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Chloropyridine is provided below.
These values are expected to be very similar for 3-Chloropyridine-d4.

Property Value Reference

Molecular Formula CsH4CIN

Molecular Weight 113.54 g/mol

Appearance (.Zletdr, colorless to light yellow
liquid

Boiling Point 148 °C

Flash Point 65 - 66 °C (closed cup)

Density 1.194 g/mL at 25 °C

Solubility in Water 10 g/L

pKa (conjugate acid) 2.84

log Kow (Octanol/water 133

partition coefficient)

Toxicological Information

3-Chloropyridine is highly toxic and poses a significant health risk upon exposure. The
available toxicological data is summarized below.
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Toxicity Metric  Value Species Route Reference

LD50 (Lethal

841 mg/kg Rat Oral
Dose, 50%)
LD50 (Lethal )
235 mg/kg Mouse Intraperitoneal
Dose, 50%)
LD50 (Lethal Dermal (Read-
50.01 mg/kg -
Dose, 50%) across)

Health Effects:

o Acute Effects: Harmful if swallowed and may cause respiratory irritation. Fatal if it comes into
contact with skin or is inhaled. It can cause serious eye damage.

o Chronic Effects: May cause damage to organs through prolonged or repeated exposure.
Laboratory experiments have indicated mutagenic effects.

Experimental Protocols

Protocol for Determination of Acute Oral Toxicity
(Adapted from OECD Guideline 423)

This protocol outlines the Acute Toxic Class Method for assessing the oral toxicity of a
substance.

Objective: To determine the acute oral toxicity of 3-Chloropyridine-d4 and classify it according
to the GHS.

Materials:

3-Chloropyridine-d4

Vehicle for administration (e.g., water, corn oil)

Healthy, young adult nulliparous and non-pregnant female rats (weight variation within +20%)

Oral gavage needles
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o Standard laboratory animal caging and diet
Methodology:

o Animal Acclimatization: Acclimatize animals to laboratory conditions for at least 5 days prior

to the experiment.

o Dose Preparation: Prepare the test substance in the selected vehicle. The volume
administered should generally not exceed 1 mL/100g of body weight for aqueous solutions.

e Dosing Procedure (Stepwise):
o Start with a group of 3 female rats at a dose of 300 mg/kg.
o Administer the prepared dose to each animal by oral gavage.

o Observe the animals closely for the first 30 minutes, periodically during the first 24 hours,
and daily thereafter for 14 days.

e Observation:

o Record all signs of toxicity, including changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern.
o Record body weight of each animal shortly before dosing and at least weekly thereafter.

o At the end of the observation period, all surviving animals are euthanized and subjected to

a gross necropsy.

o Endpoint Analysis: The classification is determined based on the number of animal deaths
within each step of the dosing regimen. The LD50 is estimated based on the outcomes at
different dose levels.

Safe Handling and Emergency Procedures

A systematic approach to handling 3-Chloropyridine-d4 is crucial to minimize risk.
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Safe Handling Workflow

The following diagram illustrates a safe handling workflow for 3-Chloropyridine-d4.

Receiving and Storage

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated, Locked Area

Handling and Use

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handle in a Fume Hood  plkats ellatattd bty

Waste and Spills

Use Smallest Possible Quantity Spill Occurs

Follow Spill Cleanup Protocol

Collect Waste in a Labeled, Sealed Container

Dispose of Waste via Licensed Contractor
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A workflow for the safe handling of 3-Chloropyridine-d4.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.
» Skin Protection: Wear impervious clothing and chemical-resistant gloves.

o Respiratory Protection: Use a full-face respirator with an appropriate cartridge if exposure
limits are exceeded or if irritation is experienced.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

» Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.
Hazardous decomposition products include nitrogen oxides, carbon oxides, and hydrogen
chloride gas.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Hazard Relationship Diagram
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The following diagram illustrates the relationship between the different types of hazards
associated with 3-Chloropyridine-d4.

3-Chloropyridine-d4

isa causes causes causes
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(Single & Repeated Exposure) (Acute & Chronic)
(H335, H373) (H400, H410)
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Relationship of hazards for 3-Chloropyridine-d4.

This technical guide provides a summary of the critical safety information for 3-
Chloropyridine-d4. It is imperative that all users of this chemical consult the full Safety Data
Sheet for 3-Chloropyridine and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3070127#safety-data-sheet-sds-for-3-chloropyridine-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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